Cas no 2171516-52-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid
• CAS No: 2171516-52-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5756748
• PubChem ID: 165816260
• Update Time: 2025-05-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1503853
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methylcyclobutyl)carbamoyl]butanoic acid
• 2171516-52-0
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid

• Inchi： 1S/C25H28N2O5/c1-15-10-11-21(15)26-24(30)22(12-13-23(28)29)27-25(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： PRZGYMZPIBWPPA-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC1C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid (CAS No. 2171516-52-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid (CAS No. 2171516-52-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylcyclobutyl moiety, makes it a valuable intermediate for constructing complex biomolecules. Researchers and industries are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

The compound’s Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a method dominating modern peptide production. With the growing demand for therapeutic peptides and precision medicine, CAS 2171516-52-0 has gained attention for its ability to enhance yield and purity in peptide chains. Its carboxylic acid functionality further allows for versatile modifications, aligning with trends in targeted drug delivery and personalized therapeutics.

Recent studies highlight the compound’s potential in addressing challenges like peptide stability and bioavailability, key concerns in biopharmaceutical development. As the industry shifts toward green chemistry, synthetic routes for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylcyclobutyl)carbamoylbutanoic acid are being optimized to reduce waste and improve efficiency. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). Its applications extend to proteomics and chemical biology, where it serves as a building block for protein engineering and enzyme inhibitors. The rise of AI-driven drug design has also spurred interest in such intermediates, as they enable rapid prototyping of high-affinity ligands.

In summary, CAS 2171516-52-0 represents a nexus of innovation in medicinal chemistry and biotechnology. Its relevance to cancer research, neurodegenerative diseases, and infectious disease therapeutics underscores its importance in contemporary science. For researchers seeking reliable peptide synthesis reagents or custom chemical intermediates, this compound offers both versatility and performance.